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Compound of Interest

Compound Name: 2-(Pyridin-2-yl)propan-2-ol

Cat. No.: B184015 Get Quote

An In-depth Technical Guide to 2-(Pyridin-2-yl)propan-2-ol

This guide provides a comprehensive overview of the chemical and physical properties of 2-
(Pyridin-2-yl)propan-2-ol, a compound of interest for researchers, scientists, and

professionals in drug development.

Chemical Identity and Properties
2-(Pyridin-2-yl)propan-2-ol, also known as 2-(2-pyridinyl)-2-propanol, is a solid organic

compound. Its chemical structure consists of a pyridine ring substituted at the second position

with a propan-2-ol group.

Quantitative Data Summary
The key quantitative properties of 2-(Pyridin-2-yl)propan-2-ol are summarized in the table

below for easy reference and comparison.
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Property Value Source

Molecular Formula C₈H₁₁NO [1][2][3][4]

Molecular Weight 137.18 g/mol [1][3][4]

Alternate Molecular Weight 137.1790 g/mol [2]

CAS Number 37988-38-8 [1][2][4]

Purity ≥95% - 98% [2][4]

Melting Point 49-50 °C

Boiling Point 226.8 °C at 760 mmHg

Physical Form Solid [2]

Experimental Protocols
Detailed experimental methodologies for determining the properties listed above are typically

found in standard analytical chemistry protocols. These may include techniques such as mass

spectrometry for molecular weight determination, nuclear magnetic resonance (NMR)

spectroscopy for structural elucidation, and differential scanning calorimetry (DSC) for melting

point analysis. For specific experimental details, researchers should consult peer-reviewed

analytical chemistry literature.

Logical Relationship of Chemical Data
The following diagram illustrates the relationship between the fundamental properties of 2-
(Pyridin-2-yl)propan-2-ol.
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determines

Solid Melting Point: 49-50 °C Boiling Point: 226.8 °C
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Caption: Core properties of 2-(Pyridin-2-yl)propan-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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